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Compound of Interest

Compound Name: (-)-Strigolactone GR24

Cat. No.: B1145139 Get Quote

Technical Support Center: (-)-Strigolactone GR24
Welcome to the technical support center for (-)-Strigolactone GR24. This resource provides

researchers, scientists, and drug development professionals with essential information on the

appropriate selection of solvents for GR24, along with troubleshooting guides and frequently

asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing a stock solution of (-)-Strigolactone GR24?

A1: For preparing a stock solution of (-)-Strigolactone GR24, acetone and dimethyl sulfoxide

(DMSO) are the most recommended solvents.[1][2][3][4] Both have been shown to be suitable

for creating concentrated stock solutions.[1][2][4] Specifically, anhydrous acetone is often used

to prepare a 10 mM stock solution.[1] DMSO is also an excellent choice and can dissolve

GR24 at high concentrations, for example, 100 mg/mL (335.24 mM), although this may require

ultrasonication.[2] Acetonitrile is another suitable solvent for stock solutions with good stability.

[4]

Q2: I need to prepare an aqueous working solution of GR24 for my bioassay. How should I

proceed?

A2: To prepare an aqueous working solution, it is common practice to first dissolve GR24 in a

small amount of a suitable organic solvent, such as acetone or DMSO, to create a
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concentrated stock solution.[1][2][5] This stock solution is then diluted with water or an aqueous

buffer to the final desired concentration.[5] For example, a 10 mM stock solution in acetone can

be diluted to final concentrations of 3 µM and 25 µM in the growth medium.[1] It is crucial to

consider the final concentration of the organic solvent in your working solution to avoid any

potential solvent-induced effects on your biological system. A mock control with the same

concentration of the solvent should always be included in your experimental design.[1][5]

Q3: My GR24 is not dissolving properly. What can I do?

A3: If you encounter precipitation or phase separation while preparing your GR24 solution,

gentle heating and/or sonication can aid in dissolution.[2] When using DMSO to prepare a high-

concentration stock solution, ultrasonic treatment is often necessary.[2] Ensure that your

solvent is of high purity and anhydrous, as the presence of water can affect solubility and

stability.[1] For aqueous solutions, using co-solvents like PEG300 and Tween-80 can improve

solubility.[2]

Q4: How stable is GR24 in different solvents? What are the optimal storage conditions?

A4: The stability of GR24 is highly dependent on the solvent and storage conditions.[6][7]

In Acetone and DMSO: GR24 stock solutions in acetone and DMSO are relatively stable.[4]

Studies have shown no detectable deterioration by 1H NMR analysis even after 18 days at

room temperature.[4]

In Methanol: Methanol is not a suitable solvent for long-term storage of GR24 stock

solutions, as significant degradation can occur.[4] The half-life of GR24 in methanol at room

temperature is estimated to be around 12 days.[4]

In Aqueous Solutions: GR24 is less stable in aqueous solutions, and its stability is influenced

by pH and the presence of nucleophiles.[6][7] It is recommended to use freshly prepared

aqueous solutions within 24 hours.[7] Alkaline pH and high phosphate concentrations can

increase its decomposition.[7] It is also advised to avoid Tris-HCl and HEPES buffers.[7]

For long-term storage, it is best to store GR24 as a solid or as a stock solution in anhydrous

DMSO or acetone at -20°C or -80°C, protected from light and moisture.[2] Stock solutions

stored at -80°C are reported to be stable for up to 6 months, while at -20°C, they should be

used within one month.[2]
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Issue Possible Cause Recommended Solution

Precipitation in working

solution

The final concentration of the

organic solvent from the stock

solution is too low to keep

GR24 dissolved in the

aqueous medium.

Increase the final

concentration of the organic

solvent slightly, if permissible

for your experiment.

Alternatively, consider using

co-solvents such as PEG300

and Tween-80 in your aqueous

medium to enhance solubility.

[2] Always verify that the final

solvent concentration does not

affect your experimental

outcome by including a proper

solvent control.[1]

Inconsistent experimental

results

Degradation of GR24 in the

stock or working solution.

Prepare fresh stock solutions

regularly and store them under

the recommended conditions

(-20°C or -80°C in anhydrous

DMSO or acetone).[2] Always

prepare aqueous working

solutions fresh before each

experiment and use them

within 24 hours.[7] Avoid using

buffers that can promote GR24

degradation, such as Tris-HCl

and HEPES.[7]

Low bioactivity observed Incorrect solvent choice

leading to poor delivery or

degradation of GR24.

Ensure the solvent used for

the final application is

compatible with the

experimental system. For plant

treatments, direct application

of an acetone or ethanol-

based solution might be

effective.[5][8] For in vitro

assays, ensure the final

solvent concentration is non-
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toxic to the cells or organisms

being studied.

Quantitative Data Summary
Solubility of (-)-Strigolactone GR24

Solvent Concentration Notes Reference

DMSO
100 mg/mL (335.24

mM)
Requires sonication. [2]

DMSO
≥ 2.5 mg/mL (8.38

mM)
In co-solvent systems. [2]

Acetone 10 mM
Commonly used for

stock solutions.
[1]

Ethanol Soluble
No quantitative data

available.
[9][10]

Methanol Soluble

Not recommended for

stock solutions due to

instability.

[4][9][10]

DMF Soluble
No quantitative data

available.
[10]

Experimental Protocols
Preparation of a 10 mM Stock Solution of (-)-Strigolactone GR24 in Acetone

Materials:

(-)-Strigolactone GR24 (MW: 298.29 g/mol )

Anhydrous acetone (high purity)

Sterile microcentrifuge tubes or vials
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Precision balance

Pipettes

Procedure:

Weigh out the required amount of (-)-Strigolactone GR24. For 1 mL of a 10 mM solution,

you will need 2.98 mg of GR24.

Place the weighed GR24 into a sterile microcentrifuge tube or vial.

Add the appropriate volume of anhydrous acetone. For 1 mL of solution, add 1 mL of

anhydrous acetone.

Vortex the solution until the GR24 is completely dissolved. If necessary, brief sonication can

be used to aid dissolution.

Store the stock solution at -20°C or -80°C in a tightly sealed container to prevent evaporation

and moisture absorption. For optimal stability, use within one month when stored at -20°C or

within six months if stored at -80°C.[2]
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Caption: Decision workflow for selecting the appropriate solvent for (-)-Strigolactone GR24.
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Caption: Simplified signaling pathway of Strigolactones like GR24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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